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Compound of Interest

Compound Name: Formamide-d1

Cat. No.: B1338169

Essential Safety and Handling of Formamide-d1

This guide provides crucial safety protocols and logistical information for the handling and
disposal of Formamide-d1, tailored for researchers, scientists, and professionals in drug
development. By adhering to these procedures, you can ensure a safe laboratory environment
and minimize risks associated with this chemical.

Formamide-d1, a deuterated version of formamide, shares similar hazardous properties with
its non-deuterated counterpart. It is classified as a substance that is suspected of causing
cancer, may damage fertility or the unborn child, causes serious eye damage, and is toxic if
inhaled.[1][2][3] Therefore, strict adherence to safety protocols is paramount.

Health Hazard Summary

Hazard Statement GHS Classification

Suspected of causing cancer Carcinogenicity, Category 2

May damage fertility or the unborn child Reproductive toxicity, Category 1B

Causes serious eye damage Serious eye damage/eye irritation, Category 1
Toxic if inhaled Acute toxicity, Inhalation, Category 3

May cause damage to organs through Specific target organ toxicity — repeated
prolonged or repeated exposure exposure, Category 2
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Source:[1][2][3]

Occupational Exposure Limits

. TWA (Time-Weighted STEL (Short-Term
Organization o
Average) Exposure Limit)
ACGIH 10 ppm
NIOSH 10 ppm
OSHA 20 ppm 30 ppm

Source:[4]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical to minimize exposure to Formamide-d1. The
following table summarizes the recommended PPE for different handling scenarios.
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. . Skin and )
. Engineering Hand EyelFace Respiratory
Scenario ] ] Body ]
Controls Protection Protection . Protection
Protection
Nitrile or butyl
Small-Scale rubber gloves Not generally
Laboratory Chemical (minimum Lab coat, required if
Work (e.g., fume hood or  0.11 mm Tightly fitting long pants, work is
preparing ducted thickness for safety and closed- performed in
solutions, biosafety incidental goggles[4] toe shoes[4] a certified
NMR cabinet[4] contact, 0.2 [6] chemical
samples) mm for full fume hood.
contact)[4][5]
A
NIOSH/MSH
A-approved
respirator
with an
Chemical- ) )
Enclosed ] Chemical ] appropriate
_ resistant Impervious _
Large-Scale operations safety ] cartridge for
) ) gloves (butyl clothing to )
Operations or  with local goggles and ] organic
) rubber prevent skin )
Spills exhaust a face vapors is
o recommende ) contact[2][3]
ventilation[7] e shield[4] necessary,
especially if
ventilation is

inadequate or
during spill
cleanup.[7][8]

Safe Handling and Disposal Workflow

Adherence to a standardized workflow is essential for the safe handling of Formamide-d1 from
acquisition to disposal.

Experimental Workflow Diagram
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Safe Handling Workflow for Formamide-d1

Preparation

Review SDS and SOPs

Verify Fume Hood Certification

Don Appropriate PPE

Proceed to Handling

Handling
Y

Dispense Formamide-d1 in Fume Hood

Y

Perform Experimental Procedures

;

Keep Containers Tightly Closed

Proceed to Cleanup

Cleanup & Disposal

Collect Waste in Labeled Container

Clean Work Area

Dispose of Contaminated PPE

Store Waste in Designated Area

Click to download full resolution via product page

Caption: A step-by-step workflow for the safe handling of Formamide-d1.
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Step-by-Step Handling Procedures

e Preparation:

o Thoroughly review the Safety Data Sheet (SDS) and relevant Standard Operating
Procedures (SOPs) before handling Formamide-d1.[4]

o Ensure that the chemical fume hood or other ventilation system is functioning correctly
and has a current certification.[4]

o Put on all required personal protective equipment as detailed in the PPE table.[2][4]
e Handling:

o Conduct all work involving Formamide-d1 within a certified chemical fume hood to
minimize inhalation exposure.[4]

o When dispensing, avoid splashing and generating aerosols.[3]

o Keep containers of Formamide-d1 tightly closed when not in use to prevent the release of
vapors.[2][3]

e Storage:

o Store Formamide-d1 in a cool, dry, and well-ventilated area, away from incompatible
materials such as strong oxidizing agents, acids, and bases.[2][9]

o Ensure the storage area is secure and accessible only to authorized personnel.[2][10]
e Spill Management:

o In the event of a small spill within a fume hood, absorb the material with an inert absorbent
(e.g., vermiculite, dry sand) and place it in a sealed, labeled container for hazardous waste
disposal.[5][9]

o For larger spills or spills outside of a fume hood, evacuate the area and contact the
appropriate emergency response team.[4][5]
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o Ensure adequate ventilation during cleanup and wear appropriate respiratory protection.[4]
e Disposal:

o All waste containing Formamide-d1, including contaminated lab supplies (e.g., pipette
tips, gloves), must be collected in a clearly labeled, sealed, and chemically compatible
hazardous waste container.[4][5]

o Dispose of the hazardous waste through your institution's environmental health and safety
office, following all local, state, and federal regulations.[2][3] Do not pour Formamide-d1
down the drain.[3][10]

Hazard-Precaution Relationship

Understanding the link between the hazards of Formamide-d1 and the necessary protective
measures is key to fostering a strong safety culture.

Hazard and Protective Measures Diagram

Formamide-d1: Hazards and Corresponding Protective Measures

Hazards

Toxic if Inhaled Causes Serious Eye Damage Skin Irritant & Absorbed Through Skin

Reproductive Toxin & Carcinogen

Protective Measures

Work in a Fume Hood Wear Chemical-Resistant Gloves

Wear Safety Goggles/Face Shield Wear Protective Clothing

Special Handling Procedures (SOPs)

Click to download full resolution via product page

Caption: The relationship between Formamide-d1 hazards and safety measures.

First Aid Measures
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Immediate and appropriate first aid is crucial in the event of exposure to Formamide-d1.

Exposure Route First Aid Procedure

Move the individual to fresh air immediately. If
) breathing is difficult or has stopped, provide
Inhalation
artificial respiration. Seek immediate medical

attention.[2][3][11]

Immediately flush the affected area with plenty
) of water for at least 15 minutes while removing
Skin Contact _ _ ]
contaminated clothing and shoes. Seek medical

attention.[2][3][11]

Immediately rinse eyes with plenty of water for
at least 15 minutes, occasionally lifting the

Eye Contact upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.[2][3][11]

Do not induce vomiting. Rinse the mouth with
i water. Never give anything by mouth to an
Ingestion ) _ _ _
unconscious person. Seek immediate medical

attention.[2][3][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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